molecular formula C13H19N3O2S B2861249 5,6-dimethyl-2-((2-oxo-2-(piperidin-1-yl)ethyl)thio)pyrimidin-4(3H)-one CAS No. 28994-57-2

5,6-dimethyl-2-((2-oxo-2-(piperidin-1-yl)ethyl)thio)pyrimidin-4(3H)-one

Cat. No. B2861249
CAS RN: 28994-57-2
M. Wt: 281.37
InChI Key: LXSOPFMRFIVLIU-UHFFFAOYSA-N
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Description

5,6-dimethyl-2-((2-oxo-2-(piperidin-1-yl)ethyl)thio)pyrimidin-4(3H)-one is a chemical compound that has gained significant attention in the scientific research community due to its potential therapeutic applications. It is a pyrimidinone derivative that has been synthesized using various methods and has shown promising results in various studies.

Scientific Research Applications

Hydrogen-bonded Ribbons and Crystal Structures

Hydrogen-bonded ribbons in compounds like ethyl (E)-3-[2-amino-4,6-bis(dimethylamino)pyrimidin-5-yl]-2-cyanoacrylate and 2-[(2-amino-4,6-di-1-piperidylpyrimidin-5-yl)methylene]malononitrile illustrate the structural characteristics of highly-substituted pyrimidine rings. These compounds exhibit nonplanar configurations with boat conformations, highlighting the potential for diverse molecular interactions and aggregation based on their hydrogen bonding capabilities (Jorge Trilleras et al., 2008).

Novel Compound Synthesis

The synthesis of novel compounds such as benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone has been reported. These compounds have been evaluated for their anti-inflammatory and analgesic properties, indicating the potential for pharmacological applications beyond the scope of this request (A. Abu‐Hashem et al., 2020).

Antimicrobial and Antiproliferative Activities

Several studies have synthesized and evaluated pyrimidine derivatives for their antimicrobial and antiproliferative activities. For instance, new 2-methyl-3-(2-piperazin-1-yl-ethyl)-pyrido[1,2-a]pyrimidin-4-one derivatives were synthesized and tested against human cancer cell lines, showing potential as anticancer agents (L. Mallesha et al., 2012). Another study focused on the synthesis and antimicrobial activity of pyrimidinone and oxazinone derivatives fused with thiophene rings, highlighting their effectiveness as antimicrobial agents (A. Hossan et al., 2012).

Optical Properties and Material Science Applications

Investigations into the electronic, linear, and nonlinear optical properties of thiopyrimidine derivatives provide insights into their potential applications in material sciences and optoelectronics. The analysis of structural parameters and electronic properties suggests these compounds could be useful in developing materials with desirable optical characteristics (A. Hussain et al., 2020).

Insecticidal Applications

The synthesis and evaluation of pyridine derivatives, including those with pyrimidine functionalities, have shown promising insecticidal activities against pests such as the cowpea aphid. This indicates the potential for developing new, effective insecticides based on pyrimidine chemistry (E. A. Bakhite et al., 2014).

properties

IUPAC Name

4,5-dimethyl-2-(2-oxo-2-piperidin-1-ylethyl)sulfanyl-1H-pyrimidin-6-one
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H19N3O2S/c1-9-10(2)14-13(15-12(9)18)19-8-11(17)16-6-4-3-5-7-16/h3-8H2,1-2H3,(H,14,15,18)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LXSOPFMRFIVLIU-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(N=C(NC1=O)SCC(=O)N2CCCCC2)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H19N3O2S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

281.38 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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